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Compound of Interest

Compound Name: 2-(2-Pyrazinyl)-2-propanol

Cat. No.: B15321089

Disclaimer: A specific Safety Data Sheet (SDS) for 2-(2-Pyrazinyl)-2-propanol was not located
in the available resources. The following disposal procedures are based on the known hazards
of its constituent chemical groups, namely 2-propanol and pyrazine derivatives, as well as
standard best practices for the disposal of laboratory chemicals. This guidance is intended to
provide essential safety and logistical information. Researchers, scientists, and drug
development professionals should always consult their institution's Environmental Health and
Safety (EHS) department for specific disposal protocols and comply with all local, state, and
federal regulations.

Immediate Safety and Handling Precautions

Due to the presence of the 2-propanol group, 2-(2-Pyrazinyl)-2-propanol should be treated as
a flammabile liquid.[1] The pyrazine moiety suggests that the compound may also be an irritant,
particularly to the respiratory system.[2] Therefore, it is crucial to handle this compound in a
well-ventilated area, preferably within a chemical fume hood, and to wear appropriate personal
protective equipment (PPE).

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

» Skin and Body Protection: A flame-retardant laboratory coat and closed-toe shoes.
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Step-by-Step Disposal Procedure

o Waste Identification and Segregation:

o Label a dedicated, chemically compatible waste container with "Hazardous Waste," the full
chemical name "2-(2-Pyrazinyl)-2-propanol,” and the appropriate hazard symbols (e.qg.,
flammable).

o Do not mix this waste with other chemical waste streams unless explicitly permitted by
your institution's EHS guidelines.

e \Waste Collection:

o Carefully transfer the 2-(2-Pyrazinyl)-2-propanol waste into the designated hazardous
waste container using a funnel to prevent spills.

o Ensure the container is tightly sealed after each addition to minimize the release of
flammable vapors.[1]

o Store the waste container in a cool, dry, and well-ventilated area away from sources of
ignition such as heat, sparks, and open flames.[1]

e Spill Management:

[¢]

In the event of a spill, immediately alert personnel in the vicinity and evacuate the area if
necessary.

o Remove all sources of ignition.[1]

o For small spills, absorb the material with an inert absorbent (e.g., vermiculite, dry sand)
and place it in the hazardous waste container.

o For large spills, contact your institution's EHS department or emergency response team.

o

Do not flush spilled material down the drain.

» Final Disposal:
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o Arrange for the collection of the hazardous waste container by a licensed hazardous

waste disposal company.

o Follow all institutional procedures for waste pickup, including completing any necessary

paperwork.

o Disposal should be carried out at an approved waste disposal plant, likely through

chemical incineration.[1]

Quantitative Data for Related Compounds

Since specific data for 2-(2-Pyrazinyl)-2-propanol is unavailable, the following table

summarizes key information for its components, 2-Propanol and Pyrazine. This data should be

used for general guidance only, as the properties of the final compound may differ.

Property 2-Propanol Pyrazine

Chemical Formula CsHsO CaHaN:2

Boiling Point 82.6 °C (180.7 °F) 115-116 °C (lit.)

Melting Point -89 °C (-128 °F) 50-56 °C (lit.)

Flash Point 11.7 °C (53.1 °F) - closed cup 55 °C (131 °F) - closed cup

Highly flammable liquid and
_ vapor, Causes serious eye
Primary Hazards o
irritation, May cause

drowsiness or dizziness.[1]

Flammable, Irritant.

Dispose of contents/container
Disposal Consideration to an approved waste disposal
plant.[1]

Waste material must be
disposed of in accordance with

national and local regulations.

Experimental Workflow and Logical Relationships

The following diagram illustrates the general workflow for the proper disposal of 2-(2-

Pyrazinyl)-2-propanol.
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Workflow for the Disposal of 2-(2-Pyrazinyl)-2-propanol

Step 5: Manage Spills
- Alert others and remove ignition sources.
- Absorb with inert material.

Step 6: Arrange for Professional Disposal
- Contact licensed hazardous waste contractor.
- Complete all necessary documentation.

Final Disposal
- Transport to an approved facility.
- Likely incineration.

Click to download full resolution via product page

Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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